Cas no 79912-86-0 (Cyclohexanecarboxylic acid, 4-octyl-, 4-fluorophenyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-octyl-, 4-fluorophenyl ester, trans-
• CAS No: 79912-86-0
• MF: C₂₁H₃₁FO₂
• MW: 334.46805024147
• CID: 531469
• PubChem ID: 13650936
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-octyl-, 4-fluorophenyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-octyl-, 4-fluorophenyl ester, trans-
• (4-fluorophenyl) 4-octylcyclohexane-1-carboxylate
• 79912-86-0
• 4-FLUOROPHENYL 4-OCTYLCYCLOHEXANE-1-CARBOXYLATE
• DTXSID20545862

• Inchi： 1S/C21H31FO2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)21(23)24-20-15-13-19(22)14-16-20/h13-18H,2-12H2,1H3
• InChI Key： PHLIHTHZZLGEKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C1CCC(CCCCCCCC)CC1)=O

Computed Properties

• Exact Mass: 334.23080839g/mol
• Monoisotopic Mass: 334.23080839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 26.3Ų